molecular formula C15H17N B8722072 2-Methyl-3-(2-phenyl-2-propanyl)pyridine CAS No. 780801-44-7

2-Methyl-3-(2-phenyl-2-propanyl)pyridine

Cat. No.: B8722072
CAS No.: 780801-44-7
M. Wt: 211.30 g/mol
InChI Key: KCTFJCVUGQCVQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-3-(2-phenyl-2-propanyl)pyridine is a useful research compound. Its molecular formula is C15H17N and its molecular weight is 211.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

780801-44-7

Molecular Formula

C15H17N

Molecular Weight

211.30 g/mol

IUPAC Name

2-methyl-3-(2-phenylpropan-2-yl)pyridine

InChI

InChI=1S/C15H17N/c1-12-14(10-7-11-16-12)15(2,3)13-8-5-4-6-9-13/h4-11H,1-3H3

InChI Key

KCTFJCVUGQCVQX-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=N1)C(C)(C)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of AlCl3 (2.173 g, 16.3 mmol) in benzene (20 mL) was added a solution of 2-(2-methyl-pyridin-3-yl)-propan-2-ol (0.455 g, 3.00 mmol) in benzene (10 mL) and the resultant mixture was stirred at room temperature overnight. The mixture was poured onto ice (˜200 mL), diluted with EtOAc (200 mL), and neutralized with 10 N NaOH (4 mL). The phases were separated and the organic phase was washed with brine (3×25 mL), dried (MgSO4), and concentrated. Purification of the crude material by column chromatography on silica gel (20:1 CH2Cl2-MeOH) provided 0.479 g (75%) of 2-methyl-3-(1-methyl-1-phenyl-ethyl)-pyridine as a colorless oil. 1H NMR (CDCl3) δ 1.68 (s, 6H), 2.01 (s, 3H), 7.11-7.20 (m, 4H), 7.24-7.30 (m, 2H), 7.86 (dd, 1H, J=8.1, 1.5 Hz), 8.39 (dd, 1H, J=4.8, 1.5 Hz).
Name
Quantity
2.173 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
0.455 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
reactant
Reaction Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
4 mL
Type
reactant
Reaction Step Four
Name
Quantity
200 mL
Type
solvent
Reaction Step Five

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